4-Bromo-3-iodo-6-methyl-(1H)indazole

• CAS: 885521-98-2

Core Science & Biosynthesis

Technical Guide: Solubility & Handling of 4-Bromo-3-iodo-6-methylindazole

Introduction: The Chemical Context

4-Bromo-3-iodo-6-methylindazole is a specialized, high-value heterocyclic intermediate primarily utilized in the discovery of kinase inhibitors (e.g., VEGFR, PLK4). Its structural significance lies in its orthogonal halogenation : the 3-iodo and 4-bromo positions possess distinct electronic environments and reactivities. This allows medicinal chemists to perform sequential, site-selective palladium-catalyzed cross-couplings (e.g., Sonogashira or Suzuki-Miyaura reactions), making it a versatile scaffold for Structure-Activity Relationship (SAR) studies.

Understanding the solubility profile of this compound is critical not just for synthesis, but for biological assay preparation, where precipitation can lead to false negatives or assay interference.

Structural Analysis & Physicochemical Implications[1]

• Core Scaffold: The indazole ring is aromatic and inherently lipophilic.

• Substituents: The presence of heavy halogens (Bromine at C4, Iodine at C3) significantly increases the molecular weight and lipophilicity (LogP) while decreasing aqueous solubility.

• H-Bonding: The N1-hydrogen (if unsubstituted) acts as a hydrogen bond donor, while N2 acts as an acceptor. In aprotic polar solvents like DMSO and DMF, these interactions facilitate high solubility compared to non-polar solvents.

Solubility Profile: DMSO and DMF

Based on the synthesis protocols of structural analogs (e.g., 6-bromo-3-iodo-1H-indazole) and general physicochemical principles of poly-halogenated heterocycles, the solubility behavior of 4-Bromo-3-iodo-6-methylindazole is characterized as follows:

Theoretical vs. Empirical Solubility

Solvent	Solubility Rating	Estimated Saturation Limit	Mechanistic Insight
DMSO (Dimethyl Sulfoxide)	High	> 100 mM (~35 mg/mL)	DMSO disrupts intermolecular H-bonding of the indazole dimer and effectively solvates the polarizable halogen atoms.
DMF (Dimethylformamide)	High	> 100 mM (~35 mg/mL)	Similar to DMSO, DMF is the standard solvent for iodination reactions of indazoles, indicating excellent solubility even at synthetic scales.
Water	Negligible	< 50 µM	The hydrophobic halogen/methyl substituents dominate, preventing effective hydration.
Ethanol/Methanol	Moderate	10–50 mM	Soluble, but often requires heating or sonication to achieve high concentrations.

Critical Insight: While exact saturation points vary by crystal polymorph and purity, this compound is routinely used in synthetic reactions (e.g.,

or couplings) at concentrations exceeding 0.1 M in DMF or DMSO without precipitation.

Experimental Protocol: Solubility Assessment

Protocol A: Visual Solubility Limit Test (Step-by-Step)

Objective: To determine the approximate maximum solubility for stock solution preparation.

• Preparation: Weigh 10 mg of 4-Bromo-3-iodo-6-methylindazole into a 1.5 mL amber microcentrifuge tube (amber is crucial to prevent de-iodination).

• Initial Addition: Add 100 µL of anhydrous DMSO (or DMF).

  • Concentration: ~100 mg/mL.

• Agitation: Vortex vigorously for 60 seconds.

• Observation:

  • Clear Solution: Solubility > 100 mg/mL.

  • Visible Particles: Proceed to Step 5.

• Sonication: Sonicate in a water bath at 25°C for 5 minutes.

  • Caution: Avoid heating above 40°C to prevent degradation.

• Titration: If solids remain, add solvent in 100 µL increments, vortexing and sonicating between additions, until a clear solution is obtained.

• Calculation:

Protocol B: LC-MS Validated Dissolution (For Biological Assays)

Objective: To ensure the compound is fully dissolved and chemically stable before cell-based assays.

• Stock Prep: Prepare a 10 mM stock solution in DMSO.

• Centrifugation: Centrifuge at 13,000 rpm for 5 minutes to pellet any non-soluble micro-particulates.

• Verification: Carefully remove the supernatant. Inject a sample into LC-MS to verify the peak area matches a theoretical standard curve.

  • Note: If the peak area is lower than expected, the compound may have precipitated or degraded.

Stability & Storage in Solution

The "De-halogenation" Risk

Aryl iodides are susceptible to photolytic cleavage. The C-I bond is weaker than C-Br or C-Cl. Exposure to light, especially in solution, can lead to the formation of radical species and the liberation of free iodine (turning the solution yellow/brown).

• Storage Rule: Store DMSO/DMF stocks in amber glass vials or wrap clear vials in aluminum foil.

• Temperature: Store at -20°C or -80°C .

• Freeze-Thaw: Limit freeze-thaw cycles. Aliquot stocks into single-use volumes (e.g., 20 µL) to minimize moisture uptake. DMSO is hygroscopic; absorbed water significantly reduces the solubility of hydrophobic compounds.

Workflow Visualization

The following diagram outlines the decision logic for solvent selection and handling based on the intended application (Synthesis vs. Biological Assay).

Figure 1: Decision matrix for solvent selection and concentration targets based on experimental needs.

References

• Synthesis of Halogenated Indazoles: Giraud, F., et al. "C3-Indazole Functionalization: A Review." Institute of Chemistry of Clermont-Ferrand.

• DMSO Solubility Assessment: "DMSO Solubility Assessment for Fragment-Based Screening." National Institutes of Health (PMC).

• General Indazole Properties: "Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives." Molecules.

• Workup of DMF/DMSO Reactions: "Workup: DMF or DMSO." University of Rochester, Department of Chemistry.

Technical Guide: Safe Handling and Risk Assessment of Halogenated Indazole Derivatives

Executive Summary

Halogenated indazoles (e.g., 5-bromoindazole, 6-fluoroindazole) are privileged scaffolds in medicinal chemistry, serving as bioisosteres for indole and purine systems in kinase inhibitors (e.g., Axitinib, Pazopanib).[1] While their pharmacological utility is high, their safety profile is often defined by a "data gap." Most novel derivatives are treated as "Caution: Substance not fully tested," yet they share predictable hazard vectors based on their halogen substitution (F, Cl, Br, I) and the hydrazine-like character of the indazole core.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic framework for handling these compounds, focusing on the specific risks associated with halogenated heterocycles, such as skin sensitization, potential genotoxicity, and reactive metabolite formation.

Part 1: The Hazard Matrix (GHS Classification)[2]

Unlike bulk solvents, halogenated indazoles are often synthesized in small batches where full toxicological data is absent. We must apply a Read-Across approach using data from validated surrogates (e.g., 5-Bromoindazole, CAS 53857-57-1).[1]

Table 1: Consolidated GHS Hazard Profile[1]

Hazard Class	Category	H-Code	Hazard Statement	Mechanistic Insight
Acute Toxicity (Oral)	4	H302	Harmful if swallowed.[1]	Indazole core mimics purines; potential interference with adenosine receptors or kinase signaling.[2]
Skin Irritation	2	H315	Causes skin irritation.[1][2][3][4]	Halogenation increases lipophilicity, facilitating dermal absorption and local irritation.
Eye Damage/Irritation	1 / 2A	H318/H319	Causes serious eye damage/irritation.[1][2][5][6]	Crystalline fines are abrasive and chemically reactive with mucosal membranes.
STOT - Single Exp.	3	H335	May cause respiratory irritation.[1][2][4]	Dust inhalation risk.[2][4] Fluorinated derivatives may hydrolyze to release HF traces in moist lung tissue (rare but critical).[2]
Aquatic Toxicity	Acute 3	H402	Harmful to aquatic life.[1][2]	C-Halogen bonds (especially C-Cl, C-Br) persist in the environment; bioaccumulation potential increases with halogen count.[1]

Critical Note: Many halogenated indazoles are potential Skin Sensitizers (H317) .[2] The electrophilic nature of the halogenated ring can haptenize skin proteins, leading to allergic contact dermatitis upon repeated exposure.

Part 2: Critical Handling Protocols (Self-Validating Systems)

To ensure scientific integrity (E-E-A-T), we do not rely on "carefulness" but on engineered controls.

Protocol A: The "Zero-Contact" Weighing Workflow

Objective: Prevent inhalation of amorphous dust and dermal contact during transfer.

• Engineering Control: All weighing of >10 mg quantities must occur within a certified Chemical Fume Hood or Powder Containment Hood.

• Static Mitigation: Halogenated heterocycles are often fluffy, electrostatic solids. Use an anti-static gun (e.g., Zerostat) on the spatula and weigh boat before transfer.

  • Validation: If powder "jumps" or clings to the spatula, stop. Re-ionize the surface.[2]

• Solvent Selection for Transfer: Do not use acetone for cleaning spills immediately; it facilitates skin permeation.[2] Use Ethanol or Isopropanol for initial wipe-down, followed by soap and water.[1]

Protocol B: PPE Selection Logic

Causality: Standard latex gloves are insufficient for halogenated compounds often dissolved in DMSO or DMF (common solvents for these derivatives).[2]

• Primary Barrier: Nitrile (minimum 0.11 mm thickness).[2]

• Secondary Barrier (for solutions): If handling solutions in DCM (Dichloromethane) or DMF, double-glove or use Silver Shield® laminate gloves.[1] Halogenated solvents permeate nitrile rapidly, carrying the indazole payload through the skin.

Part 3: Stability & Reactivity[1][2]

The C-Halogen Bond Stability

The reactivity of the halogen substituent dictates both the synthetic utility and the storage risk:

• C-F (Fluoro): Extremely stable.[2] Metabolic block. Low chemical reactivity.[2]

• C-Cl / C-Br (Chloro/Bromo): Moderate stability.[1] Susceptible to metal-catalyzed coupling (Suzuki, Buchwald) but stable to air/moisture.[1]

• C-I (Iodo): Light sensitive.[2]

  • Storage Requirement: Amber vials wrapped in foil. Iodine radicals can form upon UV exposure, leading to sample degradation and potential toxicity increase.

The Indazole NH Acidity

The N-H proton at position 1 is acidic (pKa ~14).

• Incompatibility: Avoid storage near strong bases (NaH, KOtBu) or volatile amines. Deprotonation increases the nucleophilicity of the ring, potentially leading to polymerization or uncontrolled side reactions.

Part 4: Toxicology & Metabolism (Mechanistic View)[1][2]

Metabolic Fate

Halogenation is often used to block metabolic "soft spots" on the aromatic ring (preventing hydroxylation by CYP450).[2] However, this can redirect metabolism to the nitrogen atoms.

• Pathway: N-glucuronidation is a common clearance pathway.[1][2]

• Toxicophore Risk: If the halogen is displaced (e.g., in highly reactive fluoro-nitro-indazoles), it can act as an alkylating agent, covalently binding to DNA or proteins (Genotoxicity risk).[1]

Diagram 1: Risk Assessment & Handling Workflow

This diagram illustrates the decision logic for handling novel halogenated indazoles based on available data.

Caption: Decision logic for handling halogenated indazoles. When specific toxicity data is absent, a "Read-Across" method using 5-Bromoindazole as a surrogate dictates Tier 2 containment.[1]

Part 5: Emergency Response

Fire Fighting Measures[1][2][4][5][7]

• Hazardous Combustion Products: Burning halogenated indazoles releases toxic gases:

  • NOx (Nitrogen Oxides): From the hydrazine core.[2]

  • HX (Hydrogen Halides): HCl, HBr, or HF (from fluorinated derivatives).

  • Response: Firefighters must wear SCBA.[1][2] Do not inhale smoke.[2] Water spray may form corrosive acid runoff (Hydrofluoric/Hydrobromic acid).[2] Contain runoff.[2]

Spill Cleanup (Solid)[1][2]

• Evacuate the immediate area if dust is airborne.[2][4][5]

• PPE: Goggles, Nitrile gloves, N95/P100 respirator (if outside hood).

• Method: Wet-wipe method.[1][2] Do not dry sweep (generates dust).[2][4] Cover powder with a paper towel dampened with water/surfactant, then scoop into a hazardous waste container labeled "Halogenated Organic Solid."

Part 6: Experimental Workflow Visualization

Diagram 2: Metabolic Stability & Degradation Logic

Visualizing why halogenation impacts safety and stability.

Caption: Halogenation blocks standard oxidative metabolism (hydroxylation), forcing clearance through N-glucuronidation or potentially forming reactive intermediates if the halogen is labile.[1]

References

• Fisher Scientific. (2023).[2] Safety Data Sheet: 5-Bromo-1H-indazole-3-carboxylic acid. Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. (n.d.).[1] Compound Summary: 6-Fluoro-1H-indazol-5-amine.[1] Retrieved from [Link][1][2]

• American Elements. (n.d.).[2] 6-Fluoro-1H-indazol-5-amine Safety Data Sheet. Retrieved from [Link][1][2]

• Carl Roth. (2023).[2] Safety Data Sheet: 5-Bromoindole (Iso-stere handling reference). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2012).[2] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][1][2]

• European Chemicals Agency (ECHA). (n.d.).[2] C&L Inventory: Indazole derivatives. Retrieved from [Link][1][2]

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A Technical Guide to the Physicochemical Characterization of 4-Bromo-3-iodo-6-methylindazole

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Physicochemical Properties of 4-Bromo-3-iodo-6-methylindazole

A thorough search of chemical databases and scientific literature did not yield an experimentally determined melting point for 4-Bromo-3-iodo-6-methylindazole. This suggests the compound may be a novel entity or one that is not yet widely characterized. However, based on the known properties of structurally related compounds, we can infer its likely physical state.

2.1 Physical State

Positional isomers and similarly substituted indazoles are typically crystalline solids at ambient temperature. For instance, the related compound, 6-Bromo-3-iodo-4-methyl-1H-indazole, is documented as a solid. Other complex halogenated indazoles are also supplied as solids.[3][4] Therefore, it is with high confidence predicted that 4-Bromo-3-iodo-6-methylindazole is a solid under standard laboratory conditions.

Property	Predicted/Known Value
CAS Number	Not found
Physical State	Predicted to be a solid at 25°C.
Melting Point	Not reported. Expected to be a sharp melting point for a pure crystalline sample. Impurities will lead to a depressed and broader melting range.[5]

The Critical Role of Melting Point in Drug Discovery and Development

The melting point of a crystalline solid is more than a mere physical constant; it is a critical parameter that provides profound insights into the identity, purity, and downstream processability of a potential drug candidate.[6][7][8]

• Indicator of Purity: A pure crystalline compound will exhibit a sharp, well-defined melting point, typically within a 1-2°C range.[5][9] The presence of impurities disrupts the crystal lattice, resulting in a lower and broader melting range. This phenomenon, known as melting point depression, is a fundamental and highly sensitive method for assessing the purity of a synthesized compound.[5]

• Compound Identification: While not definitive in isolation, a measured melting point serves as a valuable data point for confirming the identity of a compound when compared against a known standard or literature values.

• Influence on Solubility and Bioavailability: The melting point is intrinsically linked to the lattice energy of the crystal. Higher melting points generally correlate with lower aqueous solubility.[10] For orally administered drugs, solubility and dissolution rate are often the rate-limiting steps for absorption. Therefore, understanding the melting point can provide early indicators of potential bioavailability challenges for compounds in Biopharmaceutics Classification System (BCS) classes II and IV.[10]

• Polymorph Screening: Different crystalline forms (polymorphs) of the same compound will have distinct melting points. The identification and characterization of polymorphs are critical in pharmaceutical development as they can differ in solubility, stability, and manufacturability.

Experimental Protocol: Capillary Melting Point Determination

The following is a standardized protocol for the accurate determination of a melting point range for a crystalline solid like 4-Bromo-3-iodo-6-methylindazole.

4.1 Materials and Equipment

• Crystalline sample (e.g., 4-Bromo-3-iodo-6-methylindazole), finely powdered

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or similar)

• Mortar and pestle (optional, for grinding crystals)

• Spatula

4.2 Step-by-Step Procedure

• Sample Preparation:

  • Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently grind the crystals in a mortar.[11]

  • Place a small amount of the powdered sample onto a clean, dry surface like a watch glass.

  • Tap the open end of a capillary tube into the powder to collect a small amount of the sample.

  • Invert the tube and tap the sealed end gently on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.[5]

• Loading the Apparatus:

  • Carefully insert the capillary tube into the heating block of the melting point apparatus.

• Rapid Preliminary Measurement:

  • To save time, it is efficient to first perform a rapid determination to find the approximate melting range.

  • Set the apparatus to heat at a fast rate (e.g., 10-20°C per minute).

  • Observe the sample and note the temperature at which it melts. This will be an approximate value.

• Accurate Melting Point Determination:

  • Allow the apparatus to cool to at least 20°C below the approximate melting point.

  • Insert a new capillary with a fresh sample.

  • Set the heating rate to a slow and steady 1-2°C per minute.

  • Carefully observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Continue heating at the same slow rate and record the temperature at which the last crystal melts (the completion of melting).

  • The two recorded temperatures constitute the melting point range.

• Data Interpretation:

  • A sharp melting range (≤ 2°C) is indicative of a high-purity sample.[9]

  • A broad melting range (> 2°C) and a melting point lower than expected suggest the presence of impurities.[5]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow for the determination and interpretation of a melting point for a novel compound.

Caption: Workflow for the Determination and Interpretation of Melting Point.

Conclusion

While the specific melting point of 4-Bromo-3-iodo-6-methylindazole remains to be experimentally determined and reported, this guide establishes its predicted physical state as a solid and underscores the critical importance of melting point analysis in the context of drug discovery and chemical research. The provided experimental protocol offers a robust methodology for researchers to accurately characterize this and other novel crystalline compounds. A precise melting point determination will be the first step in building a comprehensive physicochemical profile for 4-Bromo-3-iodo-6-methylindazole, paving the way for its further investigation as a potential therapeutic agent.

References

• Molecules. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. [Link]

• University of Calgary. (n.d.). Melting point determination. [Link]

• Molecules. (2023). Physical-chemical characteristics and elemental analyses of indazole carboxylic acids 5a-i. [Link]

• PubMed. (2009). An interesting relationship between drug absorption and melting point. [Link]

• Westlab Canada. (2023). Measuring the Melting Point. [Link]

• NANOLAB. (n.d.). Melting Point Determination in Pharmaceutical Industry. [Link]

• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. [Link]

• AELAB. (2024). What is a Melting Point Device?. [Link]

• IJCRT.org. (2022). STUDY OF DRUG LIKENESS PROPERTIES SUBSTITUTED INDAZOLES. [Link]

• SlideShare. (2021). experiment (1) determination of melting points. [Link]

• Mettler Toledo. (n.d.). DETERMINATION OF MELTING POINTS. [Link]

• University of Texas at Dallas. (n.d.). Experiment name / Determination of melting point Experimental Procedures. [Link]

• MDPI. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• ResearchGate. (2026). Indazoles Chemistry and Biological Activities: Synthesis, Properties, and Biological Activities of Indazole | Request PDF. [Link]

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• 10. An interesting relationship between drug absorption and melting point - PubMed [pubmed.ncbi.nlm.nih.gov]
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Introduction: The Privileged Indazole Scaffold in Modern Drug Discovery

An In-Depth Technical Guide to the Core Differences Between 4-Bromo and 6-Bromo Indazole Isomers

The indazole nucleus, a bicyclic heteroaromatic system composed of a fused benzene and pyrazole ring, is recognized as a "privileged scaffold" in medicinal chemistry.[1][2] This structure is a cornerstone in the design of numerous therapeutic agents, particularly kinase inhibitors, due to its ability to form key hydrogen bonding interactions within the ATP-binding pockets of enzymes.[3] Halogenated indazoles, especially the bromo-derivatives, serve as exceptionally versatile intermediates. The bromine atom acts as a strategic "synthetic handle," enabling a wide array of chemical modifications through modern cross-coupling reactions.[1][3]

While structurally similar, the positional isomers of bromoindazole exhibit distinct chemical behaviors and offer different strategic advantages in synthesis design. This guide provides an in-depth comparative analysis of two of the most common isomers, 4-bromo-1H-indazole and 6-bromo-1H-indazole, focusing on the critical differences in their structure, reactivity, and application for researchers, scientists, and drug development professionals.

Part 1: A Comparative Analysis of Structural and Physicochemical Properties

The seemingly minor shift of a bromine atom from the 4-position to the 6-position on the indazole core instigates significant changes in the molecule's electronic distribution, spectroscopic signature, and physical properties.

Molecular Structure and Electronic Effects

The position of the electron-withdrawing bromine atom directly influences the electron density across the bicyclic ring system.

• 4-Bromo-1H-indazole: The bromine atom at the C4 position exerts a strong inductive-withdrawing effect on the adjacent C3 and C5 atoms of the benzene ring. This placement can significantly influence the acidity of the N1-H and the electrophilicity of the pyrazole ring.

• 6-Bromo-1H-indazole: With the bromine at C6, its electronic influence is more remote from the pyrazole ring compared to the 4-bromo isomer. This positioning primarily affects the electronic character of the carbocyclic ring, modulating its susceptibility to electrophilic substitution at the C7 and C5 positions.

These electronic differences are fundamental to the distinct reactivity profiles of the two isomers, particularly in regioselective reactions.

Physicochemical and Spectroscopic Data

The physical and spectral properties of these isomers are crucial for their identification, handling, and quality control.[4]

Table 1: Comparison of Physicochemical Properties

Property	4-Bromo-1H-indazole	6-Bromo-1H-indazole
Molecular Formula	C₇H₅BrN₂[5]	C₇H₅BrN₂[6]
Molecular Weight	197.03 g/mol [5]	197.03 g/mol [6]
CAS Number	186407-74-9[5]	79762-54-2[6]
Appearance	Solid[7]	White to tan powder[4]
Melting Point	160-165 °C[7]	180-186 °C[4]
XLogP3	2.2[5]	2.9[6]

Table 2: Comparative Spectroscopic Data (¹H NMR)

Proton Assignment	4-Bromo-1H-indazole (Predicted)	6-Bromo-1H-indazole (Experimental, CD₃OD)[8]
H3	~8.1-8.2 ppm	8.03 ppm (s)
H4	N/A	7.67-7.72 ppm (m)
H5	~7.2-7.3 ppm	7.24-7.26 ppm (m)
H7	~7.6-7.7 ppm	7.67-7.72 ppm (m)

Note: Experimental NMR data for 4-bromo-1H-indazole is not as readily available in the public domain as for the 6-bromo isomer. Shifts are estimated based on standard indazole spectra and substituent effects.

Part 2: Divergent Pathways in Synthesis and Reactivity

The distinct electronic and steric environments of the 4- and 6-bromo isomers dictate their synthetic accessibility and subsequent chemical behavior.

Synthetic Strategies and Regioselectivity

Achieving regioselective synthesis is a primary challenge, as bromination or cyclization reactions can often yield mixtures of undesired isomers.[9]

Synthesis of 6-Bromo-1H-indazole: A common and effective method involves the cyclization of 4-bromo-2-fluorobenzaldehyde with hydrazine hydrate.[9][10] The fluorine atom serves as a good leaving group in the nucleophilic aromatic substitution-cyclization cascade.

Synthesis of 4-Bromo-1H-indazole: Synthetic routes to the 4-bromo isomer can be more complex. One approach involves the diazotization and cyclization of a suitably substituted aniline precursor, though yields can be variable.[11] Another strategy is the metal-halogen exchange of bromoindoles.[12]

Experimental Protocol: Synthesis of 6-Bromo-1H-indazole

This protocol is adapted from established literature procedures.[9]

Objective: To synthesize 6-bromo-1H-indazole via cyclization.

Materials:

• 4-bromo-2-fluorobenzaldehyde

• Hydrazine hydrate (80% solution)

• Ethyl acetate

• Anhydrous sodium sulfate

• Ice-water mixture

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine 4-bromo-2-fluorobenzaldehyde (4.69 g, 23 mmol) and hydrazine hydrate (30 mL).[9]

• Heating: Stir the reaction mixture vigorously at 125°C for approximately 3 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).[9]

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove excess hydrazine hydrate.[9]

• Quenching: Carefully pour the concentrated residue into an ice-water mixture (100 mL).[9]

• Extraction: Extract the aqueous slurry with ethyl acetate (3 x 100 mL).[9]

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[9]

• Purification: Purify the crude solid by column chromatography (silica gel) or recrystallization to obtain pure 6-bromo-1H-indazole.

Comparative Reactivity

The bromine's position is a key determinant of the molecule's reactivity in subsequent transformations.

• N-Alkylation: Both isomers undergo alkylation, typically with a base like sodium hydride (NaH) followed by an alkyl halide (e.g., methyl iodide).[13][14] These reactions often produce a mixture of the thermodynamically favored N1-isomer and the kinetically favored N2-isomer, which must be separated chromatographically.[13] For 6-bromoindazole, alkylation with methyl iodide yields N1 and N2 products in a roughly 1.2:1 ratio.[13] The steric bulk near the N1 position in 4-bromoindazole could potentially influence this ratio, though specific comparative studies are not widely cited.

• Electrophilic Aromatic Substitution: This is where the isomers diverge significantly.

  • For 6-bromo-1H-indazole , nitration with a mixture of nitric and sulfuric acid occurs regioselectively at the C4 position.[9] The pyrazole ring deactivates the adjacent C7 position, and the bromine at C6 directs the incoming electrophile.

  • For 4-bromo-1H-indazole , the C4 position is blocked. Electrophilic substitution is predicted to occur at the C7 position, which is activated by the pyrazole ring and less sterically hindered than C5.[15]

• Palladium-Catalyzed Cross-Coupling: Both isomers are excellent substrates for cross-coupling reactions, which is their primary value in drug discovery.[1][3] The bromine atom at either C4 or C6 serves as a versatile handle for Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig reactions, allowing for the introduction of aryl, heteroaryl, alkynyl, or amino groups.[3][16] This capability enables the systematic exploration of the chemical space around the indazole core to optimize biological activity.

Visualization of a Key Transformation

The Suzuki-Miyaura coupling is a powerful tool for elaborating the bromo-indazole scaffold.

Caption: General workflow for Suzuki-Miyaura cross-coupling of bromo-indazoles.

Part 3: Applications in Drug Discovery and Structure-Activity Relationships (SAR)

The choice between a 4-bromo or 6-bromo indazole intermediate is a strategic one, driven by the desired final structure and the targeted biological activity. The concept of Structure-Activity Relationship (SAR) explores how these structural variations influence a molecule's interaction with a biological target.[17]

• 6-Bromo-1H-indazole is a widely used intermediate in the synthesis of kinase inhibitors.[1] Its derivatives have shown potent activity against targets like Phosphoinositide 3-kinase (PI3K), making them relevant for oncology research.[1][18] The C6 position provides a vector for substituents to probe deeper into or interact with specific sub-pockets of an enzyme's active site. It is also used to synthesize compounds for treating respiratory diseases and as antibacterial potentiators.[10][18]

• 4-Bromo-1H-indazole is also a valuable building block in medicinal chemistry.[19] The C4 position offers a different trajectory for substituents, which can be crucial for achieving selectivity for a specific biological target. Derivatives of 4-bromoindazole have been investigated as antibacterial agents and for their potential anticancer activity.[19] The unique regiochemistry afforded by the C4 substitution can lead to novel intellectual property and may be critical for avoiding off-target effects associated with other substitution patterns.[20]

Table 3: Summary of Applications in Drug Discovery

Isomer	Therapeutic Area / Target Class	Rationale / Example
4-Bromo-1H-indazole	Antibacterial, Anticancer[19]	Provides a distinct substitution vector for SAR exploration; used to develop novel scaffolds.[19][21]
6-Bromo-1H-indazole	Oncology (Kinase Inhibitors), Anti-inflammatory, Antibacterial[1][10][22]	Key intermediate for PI3K inhibitors; C6 position allows for functionalization to enhance potency and selectivity.[1][18]

Part 4: Quality Control and Analytical Workflow

Ensuring the identity and purity of the starting bromo-indazole isomer is critical for the success and reproducibility of subsequent synthetic steps.[4] A robust quality control workflow is essential.

Caption: Recommended quality control workflow for bromo-indazole intermediates.[4]

Experimental Protocol: HPLC Purity Assessment

Objective: To determine the purity of a bromo-indazole sample using High-Performance Liquid Chromatography (HPLC).

Instrumentation & Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Sample of 4- or 6-bromo-indazole

• Acetonitrile (HPLC grade)

• Water with 0.1% formic acid (HPLC grade)

• Methanol (for sample preparation)

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of the bromo-indazole sample and dissolve it in 1 mL of methanol to create a 1 mg/mL stock solution. Further dilute as necessary for analysis.

• Mobile Phase Preparation: Prepare two mobile phases:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

• HPLC Method:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • UV Detection: 254 nm

  • Gradient: Start with 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Data Acquisition: Inject the prepared sample and run the HPLC method.

• Data Analysis: Integrate the peaks in the resulting chromatogram. Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks.

Conclusion

While 4-bromo-1H-indazole and 6-bromo-1H-indazole are simple positional isomers, the location of the bromine atom imparts a unique chemical personality to each molecule. The 6-bromo isomer is well-characterized and extensively used, particularly for C6 functionalization in kinase inhibitor development. The 4-bromo isomer, while sometimes more challenging to synthesize, offers an alternative and equally valuable vector for chemical modification, enabling the creation of novel chemical entities with distinct biological profiles. A thorough understanding of their comparative structure, reactivity, and synthetic accessibility is paramount for medicinal chemists to strategically leverage these key building blocks in the design and execution of successful drug discovery programs.

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• PMC. 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10381559/]
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• Benchchem. Harnessing a Privileged Scaffold: 6-Bromo-1H-indazole as a Core Intermediate for Novel PI3K Inhibitors. [URL: https://www.benchchem.com/technical-center/6-bromo-1h-indazole-pi3k-inhibitors]
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• Google Patents. CN113307773A - 6-bromo-3-methoxy-1-phenyl-1H-indazole and synthetic method and application thereof. [URL: https://patents.google.
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Protocols & Analytical Methods

Application Notes & Protocols: Strategic Functionalization of 4-Bromo-3-iodo-6-methylindazole via Suzuki-Miyaura Coupling

Abstract: This technical guide provides a comprehensive overview and detailed protocols for the selective Suzuki-Miyaura cross-coupling of 4-bromo-3-iodo-6-methylindazole. This bifunctional indazole derivative is a valuable building block in medicinal chemistry, offering two distinct reactive sites for sequential C-C bond formation.[1] The inherent difference in reactivity between the C-I and C-Br bonds allows for a strategic, regioselective functionalization, first at the more reactive C-3 iodo position, followed by coupling at the C-6 bromo position.[1][2] This document outlines the mechanistic principles governing this selectivity, provides optimized catalytic systems, and presents step-by-step protocols for both mono- and diarylation, tailored for researchers in drug discovery and synthetic chemistry.

Introduction: The Strategic Value of Dihalogenated Indazoles

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents, particularly kinase inhibitors. The ability to precisely and diversely functionalize this core is paramount in structure-activity relationship (SAR) studies. 4-Bromo-3-iodo-6-methylindazole emerges as a highly strategic starting material due to its dual halogenation.

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, enabling the formation of C(sp²)–C(sp²) bonds with broad functional group tolerance and generally mild reaction conditions.[3][4][5] When applied to a dihalogenated substrate like 4-bromo-3-iodo-6-methylindazole, the reaction's primary challenge and opportunity lie in achieving chemoselectivity. The well-established reactivity hierarchy of organic halides in palladium-catalyzed cross-coupling reactions (R-I > R-Br > R-Cl) provides a robust framework for predictable, site-selective modifications.[6][7][8] This guide will demonstrate how to harness this principle for the controlled synthesis of complex indazole derivatives.

The Principle of Chemoselectivity: Exploiting Halogen Reactivity

The selectivity of the Suzuki-Miyaura coupling on dihalogenated substrates is primarily dictated by the kinetics of the rate-determining step: the oxidative addition of the organic halide to the Pd(0) catalyst.[7]

• Oxidative Addition: The C-I bond is significantly weaker and more polarizable than the C-Br bond. Consequently, it undergoes oxidative addition to the electron-rich Pd(0) center at a much faster rate. This kinetic differentiation is the key to isolating the C-3 coupled product without significant reaction at the C-6 position.

• Catalytic System Control: While the inherent reactivity of the C-I bond is the dominant factor, the choice of palladium catalyst, ligand, and base can fine-tune the reaction.[2][9] For selective mono-arylation, conditions are chosen to be reactive enough to cleave the C-I bond efficiently but mild enough to leave the more robust C-Br bond untouched. For subsequent coupling at the C-6 position, more forcing conditions or more active catalyst systems may be required.

Below is a diagram illustrating the fundamental catalytic cycle that underpins this transformation.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Optimizing the Reaction: A Guide to Components

The success of the selective coupling hinges on the careful selection of each reaction component. The following table summarizes recommended starting conditions for the initial, selective C-3 arylation.

Component	Recommended Reagents	Rationale & Expert Insights
Substrate	4-Bromo-3-iodo-6-methylindazole	The NH-indazole can often be used directly without protection. N-H acidity can sometimes interfere, but many protocols for unprotected indazoles are successful.[10][11]
Boronic Acid/Ester	Aryl or Heteroaryl Boronic Acid (1.1-1.5 eq.)	Use a slight excess to drive the reaction to completion. Pinacol esters are also excellent coupling partners, offering enhanced stability.
Palladium Pre-catalyst	PdCl₂(dppf) (1-5 mol%) or Pd(PPh₃)₄ (2-5 mol%)	PdCl₂(dppf) is a robust, air-stable catalyst that performs well for a wide range of substrates.[12] Pd(PPh₃)₄ is a classic choice, providing the active Pd(0) species directly, but is more sensitive to air.[10][13]
Base	K₂CO₃ (2-3 eq.) or Cs₂CO₃ (2-3 eq.)	Carbonates are effective and commonly used.[12] Cs₂CO₃ is more soluble in organic solvents and can accelerate the reaction, especially for more challenging substrates.[10][13] K₃PO₄ is another strong alternative.[14]
Solvent System	1,4-Dioxane/H₂O (4:1 to 10:1) or DME/H₂O (4:1)	A mixture of an organic solvent with water is crucial for dissolving the inorganic base and facilitating the transmetalation step.[9][14]
Temperature	80-100 °C	This temperature range is typically sufficient for coupling at the C-I position without promoting significant reaction at the C-Br bond. Reaction progress should be monitored.

Experimental Protocols

Safety Precaution: All operations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Palladium catalysts and organic solvents are hazardous and should be handled with care.

Protocol 1: Selective Mono-Arylation at the C-3 Position

This protocol details the coupling of an arylboronic acid at the C-3 iodo position.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Materials and Reagents:

• 4-Bromo-3-iodo-6-methylindazole (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• PdCl₂(dppf) (0.03 eq.)

• K₂CO₃ (2.5 eq.)

• 1,4-Dioxane (ACS grade)

• Deionized Water

• Nitrogen or Argon gas (high purity)

Procedure:

• Vessel Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 4-bromo-3-iodo-6-methylindazole (e.g., 323 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (345 mg, 2.5 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent and Catalyst Addition: Prepare a 4:1 mixture of 1,4-dioxane and water and degas it by bubbling nitrogen or argon through it for 20-30 minutes. Add the degassed solvent (e.g., 10 mL) to the reaction flask via syringe. Finally, add the PdCl₂(dppf) catalyst (22 mg, 0.03 mmol) to the flask under a positive flow of inert gas.

• Reaction: Immerse the flask in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 2-6 hours. Look for the consumption of the starting material and the appearance of a new, higher Rf product spot.

• Work-up: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 3-aryl-4-bromo-6-methylindazole product.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Sequential Diarylation via C-6 Bromide Coupling

This protocol assumes you have successfully synthesized and purified the 3-aryl-4-bromo-6-methylindazole from Protocol 1.

Rationale for Condition Changes: The C-Br bond is less reactive than the C-I bond. To achieve coupling at this position, a more active catalyst system and/or higher temperatures are often required. Here, we introduce a bulky, electron-rich biarylphosphine ligand (XPhos) which is known to facilitate the coupling of less reactive aryl bromides.[15]

Caption: Logical pathway for sequential Suzuki-Miyaura coupling.

Materials and Reagents:

• 3-Aryl-4-bromo-6-methylindazole (1.0 eq.)

• Arylboronic acid (1.5 eq.)

• Pd₂(dba)₃ (0.02 eq.)

• XPhos (0.08 eq.)

• K₃PO₄ (3.0 eq.)

• Toluene/H₂O (10:1)

Procedure:

• Follow steps 1 and 2 from Protocol 1, using the 3-aryl-4-bromo-6-methylindazole as the starting material, the second arylboronic acid, and K₃PO₄ as the base.

• In a separate vial, pre-form the catalyst by mixing Pd₂(dba)₃ and XPhos in a small amount of the degassed solvent.

• Add the degassed toluene/water solvent mixture to the main reaction flask, followed by the pre-formed catalyst solution.

• Heat the reaction to 110 °C.

• Monitor, work-up, purify, and characterize the final 3,4-diaryl-6-methylindazole product as described in Protocol 1.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (degraded).2. Insufficiently strong or insoluble base.3. Ineffective degassing (O₂ present).[14]	1. Use a fresh bottle of catalyst or a more robust pre-catalyst. Consider screening other ligands.[14]2. Switch to a stronger base like Cs₂CO₃ or K₃PO₄.3. Ensure the system is rigorously degassed using at least three freeze-pump-thaw cycles.
Dehalogenation	The halide is reductively cleaved and replaced with a hydrogen atom. This can be more prevalent with iodo-substrates.[15]	1. Lower the reaction temperature.2. Use a different solvent system.3. Ensure the boronic acid is of high purity (impurities can promote this side reaction).
Homocoupling of Boronic Acid	Caused by oxygen, which can promote the oxidative coupling of the boronic acid.	1. Improve degassing procedures significantly.2. Add the catalyst last, after thorough degassing of the reagent and solvent mixture.[14]
Loss of Selectivity (Diarylation)	Reaction conditions are too harsh, leading to coupling at both C-I and C-Br sites.	1. Lower the reaction temperature.2. Reduce the catalyst loading.3. Use a less active catalyst system for the first coupling (e.g., avoid highly active biarylphosphine ligands).

Conclusion

4-Bromo-3-iodo-6-methylindazole is a versatile and powerful building block for the synthesis of complex, substituted indazoles. By leveraging the inherent reactivity difference between the C-I and C-Br bonds, a highly selective and sequential Suzuki-Miyaura coupling strategy can be reliably executed. The protocols and guidelines presented herein provide a robust starting point for researchers to perform selective mono-arylation at the C-3 position, followed by a subsequent functionalization at the C-6 position. Careful control over the catalyst system, base, and reaction temperature is critical to achieving high yields and excellent chemoselectivity, unlocking the full synthetic potential of this valuable intermediate.

References

• Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(10), 6508–6524. [Link]

• Biffis, A., Zecca, M., & Basato, M. (2001). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Journal of Molecular Catalysis A: Chemical, 173(1-2), 249-274. [Link]

• Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC. [Link]

• Meng, G., & Szostak, M. (2019). Palladium-catalyzed decarbonylative Suzuki–Miyaura cross-coupling of amides by carbon–nitrogen bond activation. Semantic Scholar. [Link]

• Meng, G., & Szostak, M. (2019). Palladium-catalyzed decarbonylative Suzuki–Miyaura cross-coupling of amides by carbon–nitrogen bond activation. Chemical Science. [Link]

• (2025). Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. ResearchGate. [Link]

• Li, J., et al. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI. [Link]

• Guerra, J., et al. (2021). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal. [Link]

• Abbiati, G., et al. (2006). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. [Link]

• Wikipedia. Suzuki reaction. [Link]

• D'Amico, C., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances. [Link]

• C-H, A., et al. (n.d.). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Semantic Scholar. [Link]

• Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. HAL Open Science. [Link]

• (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Jedinak, L., et al. (2018). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. [Link]

• (n.d.). Suzuki-Miyaura Cross-Coupling: Practical Guide. Yoneda Labs. [Link]

• Kraupsa, A., et al. (2014). Synthesis and microwave-promoted Suzuki-Miyaura cross-coupling reactions of 5-bromo-1,3,3-trimethyl-1,3. Semantic Scholar. [Link]

• Shields, J. D., et al. (2020). Cobalt-Catalyzed C(sp2)–C(sp3) Suzuki-Miyaura Cross Coupling. PMC. [Link]

• Bakayoko, Z., et al. (2025). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. MDPI. [Link]

• (n.d.). Preparation method of 4-bromo-5-methyl-1H-indazole.

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Technical Notes & Optimization

Improving yield of 3-iodination in electron-rich indazoles

Technical Support Center: 3-Iodination of Electron-Rich Indazoles

Introduction: The C3-Selectivity Challenge

Welcome to the Advanced Synthesis Support Module. You are likely here because your standard iodination protocol is failing. In electron-rich indazoles (e.g., those with methoxy-, alkyl-, or amino-substituents on the benzene ring), the electron density is redistributed. While the C3 position is the standard nucleophilic site in the pyrazole ring, strong Electron-Donating Groups (EDGs) on the carbocycle (positions 4-7) can activate the benzene ring towards Electrophilic Aromatic Substitution (

), leading to inseparable regioisomeric mixtures or poly-iodination.

This guide provides an autonomous, logic-driven workflow to restore regiocontrol and maximize yield.

Module 1: Diagnostic Decision Matrix

Before selecting a reagent, you must classify your substrate. Use this logic gate to determine the optimal protocol.

Module 2: Troubleshooting & FAQs

Scenario 1: "I am getting a mixture of C3-iodo and C5/C7-iodo products."

Diagnosis: Electronic competition. The EDGs on the benzene ring are making the carbocycle nearly as nucleophilic as the pyrazole C3.

• The Fix: Switch from molecular iodine (

  ) to N-Iodosuccinimide (NIS) in Acetonitrile (MeCN) at .

• Why?

  is a "harder" electrophile often requiring activation. NIS provides a controlled release of the iodonium ion ( ). Acetonitrile complexes with the , modulating its reactivity and favoring the kinetically accessible C3 position over the benzene ring.

• Reference: Castanet et al.[1] demonstrated that NIS/MeCN is superior for methoxy-substituted aromatics to prevent over-iodination [1].

Scenario 2: "The reaction stalls at 50-60% conversion."

Diagnosis: Product Inhibition or Equilibrium Stagnation.

• The Fix (For Protocol A): Increase the base stoichiometry (

  ) to 3.5 - 4.0 equivalents. The reaction generates as a byproduct. If the base is consumed, the acidity rises, protonating the indazole and shutting down the nucleophilic mechanism.

• The Fix (For Protocol B): Add a catalytic amount of acid (TFA, 5-10 mol%) to activate the NIS, or switch to

  /Selectfluor . Selectfluor acts as an oxidative mediator, generating a highly reactive super-electrophilic iodine species that drives the reaction to completion [2].

Scenario 3: "I see a spot on TLC that disappears upon workup (N-Iodination)."

Diagnosis: Kinetic N-iodination.

• Mechanism: In N-H indazoles, the nitrogen is the most kinetic site for iodination, forming an N-I bond. This is unstable and reversible.

• The Fix: Do not quench early. Heat the reaction (60-80°C) for 1 hour. This promotes the rearrangement of the iodine from Nitrogen to C3 (Thermodynamic Product).

• Note: If using

  , the anion mechanism avoids this by directing electron density to C3 directly.

Module 3: Optimized Protocols

Protocol A: Base-Mediated Iodination ( )

Best for: Unprotected (N-H) indazoles without strong EDGs.

• Dissolution: Dissolve indazole (1.0 equiv) in DMF (0.5 M concentration).

  • Tip: DMF is critical here; it stabilizes the intermediate anion.

• Base Addition: Add KOH pellets (3.0 equiv) or

  (4.0 equiv). Stir for 15 mins.

  • Visual Check: Solution often turns yellow/orange due to anion formation.

• Iodine Addition: Add

  (1.2 equiv) portion-wise over 20 minutes.

  • Exotherm Warning: This step is exothermic. Maintain temp < 30°C to prevent ring oxidation.

• Quench: Pour into 10%

  (aq) to reduce excess iodine (color changes from dark red to white/yellow precipitate).

• Isolation: Filter the precipitate. Yields are typically >85%.

Protocol B: NIS-Mediated Regioselective Iodination

Best for: Electron-rich indazoles (N-protected or benzene-substituted).

• Setup: Dissolve substrate (1.0 equiv) in Acetonitrile (MeCN) .

  • Why MeCN? It suppresses radical pathways that lead to side-chain iodination.

• Reagent: Cool to

  . Add NIS (1.1 equiv).

• Catalysis (Optional): If reaction is slow after 1h, add TFA (0.1 equiv).

  • Caution: Acid can induce deprotection of Boc/THP groups.

• Workup: Dilute with EtOAc, wash with sat.[2]

  (to remove succinimide) and .

Module 4: Mechanistic Visualization

Understanding why C3 is favored allows you to predict failures.

Module 5: Reagent Comparison Data

Reagent System	Active Species	Atom Economy	Selectivity (Electron-Rich)	Scalability
/ KOH / DMF	/ Indazole Anion	High	Moderate (Risk of poly-iodination)	Excellent (Cheap)
NIS / MeCN	(Succinimide complex)	Low (Succinimide waste)	High (Mild electrophile)	Good
/ Selectfluor	/ Super-electrophile	Very Low	High (For difficult substrates)	Poor (Expensive)
TMPMgCl /	Indazolyl-Mg-Cl	Low	Perfect (Directed)	Moderate (Cryogenic)

References

• Castanet, A.-S., Collet, F., & Earth, J. (1995). N-Iodosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Iodinating Reagent for Methoxybenzenes.[3] Journal of Organic Chemistry. Link

• Stavber, S., Jereb, M., & Zupan, M. (2002). Selectfluor-mediated iodination of electron-rich aromatic compounds. Synthesis. Link

• Vasilevsky, S. F., & Tretyakov, E. V. (1995). Synthesis of 3-iodoindazoles. Mendeleev Communications. Link

• Luo, Y., et al. (2020). Pd-Catalyzed Synthesis of Indazole Derivatives. Molecules. Link

• Knochel, P., et al. (2016). Iodoindazoles with Selective Magnesiation at Position 3. Organic Letters. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Iodination of Methoxybenzenes with N-Iodosuccinimide in Acetonitrile - [www.rhodium.ws] [chemistry.mdma.ch]

Introduction: The Critical Role of Purity for a Key Synthetic Intermediate

An authoritative guide to the purification of 4-bromo-3-iodo-6-methylindazole, complete with troubleshooting guides and detailed protocols for researchers in organic synthesis and drug development.

4-Bromo-3-iodo-6-methylindazole is a highly functionalized heterocyclic compound that serves as a valuable intermediate in medicinal chemistry and drug discovery. Its structure, featuring two distinct halogen atoms (bromine and iodine) at specific positions, allows for selective and sequential functionalization through metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).[1] The success, reproducibility, and safety of these downstream applications are critically dependent on the high purity of the starting intermediate. Impurities can poison catalysts, lead to unintended side products, and complicate the analysis of biological data.[2]

This technical support center provides a comprehensive guide to the purification of 4-bromo-3-iodo-6-methylindazole, offering practical, field-proven advice in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4-Bromo-3-iodo-6-methylindazole sample?

A1: Impurities typically originate from the synthetic route used. A systematic review of your synthesis is the first step in hypothesizing their identities.[3][4] Common classes of impurities include:

• Unreacted Starting Materials: Such as 6-bromo-4-methyl-1H-indazole if the iodination step was incomplete.

• Isomeric Byproducts: The synthesis of substituted indazoles can sometimes yield regioisomers depending on the reaction conditions.[5][6] For instance, if the starting material was N-protected, incomplete deprotection or migration of the protecting group could be a source of impurities.

• Over-halogenated Species: If reaction conditions are not carefully controlled, di-iodinated or other poly-halogenated byproducts may form.

• Reagents and Catalysts: Residual iodinating agents (like N-Iodosuccinimide or iodine) or bases (like potassium carbonate or potassium hydroxide) may be present.[7]

• Residual Solvents: Solvents used in the reaction or initial work-up (e.g., Dimethylformamide (DMF), Tetrahydrofuran (THF)) are common.[3]

Q2: What are the primary methods for purifying this compound?

A2: The two most effective and widely used methods for purifying solid organic compounds like 4-bromo-3-iodo-6-methylindazole are column chromatography and recrystallization.

• Flash Column Chromatography is excellent for separating the target compound from impurities with different polarities. It is highly effective but can be less efficient for very large quantities.[8][9][10]

• Recrystallization is a highly effective and scalable method, ideal for removing small amounts of impurities from a solid product. Its success hinges on finding a suitable solvent or solvent system in which the target compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.[2][5][11]

Q3: How do I decide whether to use column chromatography or recrystallization?

A3: The choice depends on the impurity profile and the desired scale. A general decision workflow is as follows:

• Assess Initial Purity: Use a rapid analytical technique like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to get a preliminary assessment of your crude material.

• High Impurity Load: If the crude product contains multiple byproducts or significant amounts of impurities with polarities close to your product, column chromatography is the preferred first step.

• Low Impurity Load: If the crude product is relatively clean (>90%) with minor impurities, recrystallization is often more efficient and scalable.

• Post-Chromatography Polish: Recrystallization is also an excellent final step after column chromatography to remove any trace impurities and obtain a highly crystalline, pure solid.

Caption: Decision workflow for purification method selection.

Q4: Which analytical techniques are essential for confirming purity and structure?

A4: A combination of techniques is necessary for unambiguous confirmation.[12][13]

• HPLC: The primary method for quantitative purity assessment, typically providing a purity percentage (e.g., >99.5%) based on peak area.[13]

• NMR Spectroscopy (¹H and ¹³C): Essential for confirming the chemical structure. The proton NMR will confirm the substitution pattern on the aromatic ring, and the carbon NMR will verify the number of unique carbon atoms. It can also help identify isomeric impurities.[14]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can verify the elemental composition.[14]

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process.

Section 1: Column Chromatography Problems

Problem	Potential Cause	Recommended Solution & Rationale
Poor Separation (Co-elution)	Inappropriate Solvent System: The mobile phase does not provide enough selectivity between your product and the impurity.	Change Solvent Selectivity: Switch to a different solvent system. For normal-phase silica gel, if you used a Hexane/Ethyl Acetate gradient, try a Dichloromethane/Methanol system. This "orthogonal" approach changes the nature of the solvent-solute interactions, often resolving co-eluting spots.[10]
Column Overload: Too much crude material was loaded onto the column for its size.	Reduce Sample Load: As a rule of thumb, the sample load should be 1-5% of the silica gel mass. Overloading leads to broad, overlapping bands.
High Back Pressure	Clogged Frit/Column: Fine particles from the crude sample or silica may be blocking the column frit.	Filter Your Sample: Before loading, dissolve the crude material in a minimal amount of a strong solvent (like DCM or Ethyl Acetate), and filter it through a small plug of cotton or celite to remove insoluble particulates.[15]
Sample Precipitation on Column: The sample is not soluble in the initial mobile phase.	Use a Stronger Loading Solvent: Dissolve the sample in a small volume of a solvent it is highly soluble in (e.g., Dichloromethane) before adsorbing it onto a small amount of silica gel (dry loading) or injecting it directly if using a liquid loading system.
Low or No Recovery	Compound is Insoluble: The compound may have crashed out of solution during loading or running.	Check Solubility: Ensure your compound is soluble in the chosen mobile phase. A different solvent system may be required.
Compound is Highly Polar: The compound is irreversibly adsorbed to the silica gel.	Increase Mobile Phase Polarity: Add a small percentage (0.5-1%) of a polar modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the mobile phase to improve elution.

Section 2: Recrystallization Problems

Problem	Potential Cause	Recommended Solution & Rationale
No Crystals Form	Solution is Not Saturated: Too much solvent was used.	Evaporate Excess Solvent: Gently heat the solution to boil off some of the solvent until the solution is saturated. You can test for saturation by dipping a glass rod and observing if crystals form as the solvent evaporates.
Supersaturation: The solution is saturated but requires an initiation event for crystallization.	Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solution's surface. Alternatively, add a "seed crystal" from a previous batch to provide a nucleation site.
Product "Oils Out"	Solution Cooled Too Quickly: The compound came out of solution above its melting point.	Re-heat and Cool Slowly: Re-heat the solution until the oil redissolves. If necessary, add a small amount of additional solvent. Allow the flask to cool to room temperature very slowly, then transfer to an ice bath. Slow cooling is critical for forming a pure crystal lattice.[11]
Inappropriate Solvent: The solvent is too "good" or too "poor."	Adjust Solvent System: If using a mixed solvent system (e.g., Ethanol/Water), the oiling indicates too much anti-solvent (water) was added. Re-heat to dissolve the oil, add more of the primary solvent (ethanol) until clear, and then add the anti-solvent more slowly while hot.
Low Purity After Crystallization	Impurities Co-crystallized: The impurity has similar solubility properties to the product.	Re-crystallize: A second recrystallization may be necessary. Ensure the final crystals are washed with a small amount of cold, fresh solvent to remove any mother liquor adhering to the surface.
Rapid Crystal Growth: Fast cooling trapped impurities within the crystal lattice.	Optimize Cooling Rate: As mentioned, slow, undisturbed cooling is paramount for achieving high purity.[2]

Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol describes a standard procedure for purifying 4-bromo-3-iodo-6-methylindazole on a silica gel column.

Caption: Experimental workflow for flash column chromatography.

Methodology:

• Solvent System Selection:

  • Using TLC, identify a solvent system that gives your target compound an Rf value of approximately 0.2-0.4.

  • A common starting point for halogenated indazoles is a gradient of Ethyl Acetate (EtOAc) in Hexanes or Petroleum Ether.[9]

• Column Packing:

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 5% EtOAc in Hexanes).

  • Pour the slurry into the column and use gentle pressure to pack a uniform bed.

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product in a minimal amount of a suitable solvent (e.g., Dichloromethane).

  • Add a small amount of silica gel (approx. 2-3 times the mass of your crude product) and evaporate the solvent to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting with the low-polarity mobile phase.

  • Gradually increase the polarity of the mobile phase according to your TLC analysis.

  • Collect fractions and monitor them by TLC to identify which ones contain your pure product.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent using a rotary evaporator.

  • Dry the resulting solid under high vacuum to remove any residual solvent.

Protocol 2: Purification by Recrystallization

This protocol provides a general procedure for recrystallization using a mixed solvent system, which is often effective for indazole derivatives.[5][11]

Methodology:

• Solvent Screening (Small Scale):

  • In test tubes, test the solubility of a small amount of crude material in various solvents (e.g., Ethanol, Isopropanol, Acetone) at room temperature and upon heating.

  • A good single solvent will dissolve the compound when hot but not when cold.

  • For a mixed-solvent system, find a "soluble" solvent (e.g., Ethanol) and a miscible "anti-solvent" in which the compound is poorly soluble (e.g., deionized water).[11]

• Dissolution:

  • Place the crude 4-bromo-3-iodo-6-methylindazole in an Erlenmeyer flask.

  • Add the minimum amount of the hot "soluble" solvent (e.g., Ethanol) required to fully dissolve the solid.

• Hot Filtration (Optional):

  • If there are insoluble impurities, perform a hot filtration through a pre-warmed funnel to remove them. This step must be done quickly to prevent premature crystallization.

• Crystallization:

  • Remove the flask from the heat source.

  • If using a mixed system, add the "anti-solvent" (e.g., water) dropwise to the hot solution until you see persistent turbidity. Re-heat slightly until the solution becomes clear again.

  • Cover the flask and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for forming large, pure crystals.[11]

• Isolation and Drying:

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal yield.

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small portion of ice-cold fresh solvent (or the anti-solvent).

  • Dry the crystals in a vacuum oven.

Safety First: Handling Halogenated Heterocycles

As a Senior Application Scientist, I must emphasize that safety is paramount. 4-Bromo-3-iodo-6-methylindazole and related halogenated compounds require careful handling.

• Engineering Controls: Always handle these compounds in a certified chemical fume hood to avoid inhalation of dust or vapors.[16][17]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, ANSI-approved chemical splash goggles, and a fully buttoned lab coat.[16][18]

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, protected from light.[16]

• Waste Disposal: Dispose of chemical waste according to your institution's hazardous waste guidelines. Do not pour halogenated organic waste into drains.

Always consult the Safety Data Sheet (SDS) for the specific compound before starting any experimental work.[16]

References

• CN101948433A - Method for separating and purifying substituted indazole isomers.
• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Deriv
• Application Note and Protocol for the Purification of 3,4-Dichloro-1H-indazole by Recrystalliz
• Halogenated Solvents. Washington State University Environmental Health & Safety.
• Troubleshooting Purific
• Safety Data Sheet - 6-Bromo-1H-indazole. Key Organics.
• Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples. Benchchem.
• Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent.
• Catalyst‐ and Oxidant‐Free Electrochemical Halogenation Reactions of 2H‐Indazoles with NaX (X=Cl, Br). Wiley Online Library.
• Technical Support Center: Optimizing 6-Bromo-Indazole Synthesis. Benchchem.
• SAFETY DATA SHEET - Sodium borohydride. Sigma-Aldrich.
• Safety Data Sheet - 3-Bromo-5-methoxy-1-methyl-1H-indazole. CymitQuimica.
• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois.
• Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. JOCPR.
• Protein purific
• Application Notes: Protecting Group Strategies for 3-Iodo-6-methyl-4-nitro-1H-indazole. Benchchem.
• A facile route to 1H- and 2H-indazoles from readily accessed acyl hydrazides by exploiting a novel aryne-based molecular rearrangement. The Royal Society of Chemistry.
• Protein purific
• Ammonium Chloride Catalyzed Green Synthesis, Characterization of Substituted 1-H-Indazole Deriv
• Troubleshooting in pharmaceutical manufacturing processes – Root cause analysis of quality defects. HWI group.
• Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services.
• A Comparative Guide to Assessing the Purity of Synthesized 4-Bromo-2-chloro-6-iodopyridin-3. Benchchem.
• Methyl 6-bromo-3-iodo-1H-indazole-4-carboxyl
• Unlocking Indazole Synthesis from α‐Diazo‐β‐Ketoesters via Aryne Trapping: A Streamlined Approach. ArODES HES-SO.
• 4-Bromo-3-iodo-6-(trifluoromethyl)-1H-indazole. BLDpharm.
• 1H-Indazole, 6-bromo-3-iodo-1-methyl- synthesis. ChemicalBook.
• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. HETEROCYCLES, Vol. 97, No. 1, 2019.
• Intermediates 6-bromo-3-iodo-1H-indazole for critical molecular building block. Autech Industry Co.,Limited.
• 6-bromo-3-iodo-1-methyl-1H-indazole 95% | CAS: 1260741-78-3. AChemBlock.
• CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.
• 4-Bromo-6-chloro-3-iodo-1H-indazole. ChemScene.
• Pd(PPh3)
• A Comparative Guide to the Characterization of 3-Iodo-6-methyl-4-nitro-1H-indazole and Its Isomers. Benchchem.
• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. American Pharmaceutical Review.
• Synthesis and antibacterial activity of novel 4-bromo-1H-indazole deriv
• How to isolate impurities
• 6-Bromo-4-methyl-1H-indazole. Sigma-Aldrich.
• Purification of Organic Compounds: from Crude Product to Purity.

Sources

• 1. China Intermediates 6-bromo-3-iodo-1H-indazole for critical molecular building block Manufacturer, Factory | Unibrom [unibrom.com]
• 2. physics.emu.edu.tr [physics.emu.edu.tr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 5. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 6. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. rsc.org [rsc.org]
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• 18. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

Technical Support Center: Stability and Reactivity of 3-Iodoindazoles

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-iodoindazoles. This guide is designed to provide in-depth, field-proven insights into the stability of these critical building blocks, particularly under the basic reaction conditions frequently employed in modern synthetic chemistry. As a Senior Application Scientist, my goal is to move beyond simple protocols and explain the underlying chemical principles that govern success or failure in your experiments. This resource is structured to help you troubleshoot common issues and build robust, self-validating methodologies.

Troubleshooting Guide: Common Issues with 3-Iodoindazoles in Basic Media

This section addresses specific experimental failures in a question-and-answer format, focusing on causality and providing actionable solutions.

Q1: My 3-iodoindazole is decomposing upon addition of a base for my cross-coupling reaction. What is happening and how can I prevent it?

A1: This is a frequent and critical issue stemming from the inherent chemical properties of the indazole ring system and the carbon-iodine bond. The primary culprits are deprotonation of the indazole nitrogen followed by decomposition pathways, including deiodination.

Underlying Chemistry: The N-H proton of the indazole ring is acidic, with a pKa value of approximately 13.86.[1] This means that any base with a conjugate acid pKa significantly higher than ~14 can readily deprotonate the indazole to form a nucleophilic indazolide anion. Once formed, this anion can trigger or participate in several undesired pathways:

• Deiodination: This is the most common decomposition route. Strong bases, especially in protic solvents like methanol or in the presence of radical initiators, can promote the removal of the iodine atom.[2] This can occur through complex mechanisms, sometimes involving single-electron transfer (SET) from species like methoxide radicals.[2] The C3 position of indazole is electron-deficient, which generally aids in oxidative addition for cross-coupling but can also make the C-I bond susceptible to other reactions.[3]

• Ring Instability: While less common, very harsh basic conditions can lead to the degradation of the indazole ring itself, especially at elevated temperatures.

Recommended Solutions:

• Select a Milder Base: Switch from strong bases like alkoxides (e.g., NaOMe, KOt-Bu) or hydroxides (NaOH, KOH) to inorganic carbonate or phosphate bases. Cesium carbonate (Cs₂CO₃) and potassium phosphate (K₃PO₄) are often excellent choices for Suzuki and other cross-coupling reactions as they are sufficiently basic to facilitate the catalytic cycle but are less aggressive towards the C-I bond.[4]

• Employ N-Protection: The most robust solution is to protect the acidic N-H proton before introducing the base for the coupling reaction.[3][5][6] Protection prevents the formation of the reactive indazolide anion, shutting down its associated side reactions. This strategy isolates the reactivity to the C3-iodo position as intended.

• Control Reaction Temperature: Many decomposition pathways, including radical-induced deiodination, are accelerated by heat.[7] If possible, run your reaction at the lowest temperature that still allows for efficient catalytic turnover. For sluggish reactions, consider screening more active catalyst systems rather than simply increasing the heat.

• Rigorous Degassing: Oxygen can promote radical formation and catalyst decomposition, both of which can lead to deiodination and other side reactions.[8] Ensure your solvent and reaction headspace are thoroughly deoxygenated via freeze-pump-thaw cycles or by sparging with an inert gas like argon or nitrogen.

Q2: I am observing significant formation of an N-arylated byproduct instead of the desired C3-arylated product in my Suzuki coupling. How do I improve C3-selectivity?

A2: This is a classic case of competing nucleophilicity. The indazolide anion, formed by deprotonation of your unprotected 3-iodoindazole, is an excellent nucleophile. It can compete with the transmetalation step of the catalytic cycle by attacking the palladium center or, in some cases, the aryl halide directly, leading to N-arylation.

Mechanistic Insight: In a typical cross-coupling reaction, the base's primary role is to activate the boronic acid (in Suzuki coupling) or the terminal alkyne (in Sonogashira coupling). However, with an unprotected indazole, it also generates the indazolide anion. This creates two competing pathways: the desired C3-functionalization and the undesired N-arylation.

Primary Solution: N-Protection

This is the most effective and direct way to solve the problem. By protecting the indazole nitrogen, you remove the acidic proton and prevent the formation of the nucleophilic anion. This forces the reaction to proceed exclusively at the C3-iodo position.[6][9][10]

Experimental Protocol: N-Protection of 3-Iodoindazole with a SEM Group

The 2-(trimethylsilyl)ethoxymethyl (SEM) group is a highly reliable protecting group for indazoles. It is stable to a wide range of basic, nucleophilic, and reductive conditions used in cross-coupling reactions.[5]

Materials:

• 3-Iodo-1H-indazole (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.1 equiv)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Dissolution: In a flame-dried flask under an inert atmosphere, dissolve the 3-iodo-1H-indazole (1.0 equiv) in anhydrous THF (to a concentration of ~0.2 M).

• Basification: Cool the solution to 0 °C using an ice bath. Carefully add the sodium hydride (1.2 equiv) portion-wise. Caution: Hydrogen gas is evolved.

• Anion Formation: Stir the resulting suspension at 0 °C for 30 minutes. The mixture should become a clearer solution as the sodium indazolide salt forms.

• Electrophile Addition: Slowly add SEM-Cl (1.1 equiv) to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the N-SEM-protected 3-iodoindazole.

Q3: My Sonogashira coupling is failing. The mixture turns black, and I only recover starting material or deiodinated indazole. What's wrong?

A3: A black precipitate ("palladium black") is a definitive sign of palladium catalyst decomposition.[11][12] In Sonogashira reactions with N-H containing heterocycles, the amine base (e.g., triethylamine, diisopropylamine) can play multiple, sometimes conflicting, roles that lead to this failure mode.

Causality Analysis:

• Catalyst Poisoning: The deprotonated indazolide anion can coordinate too strongly to the palladium center, inhibiting the catalytic cycle and leading to the aggregation and precipitation of inactive Pd(0).

• Base-Promoted Deiodination: Amine bases, especially at elevated temperatures, can promote deiodination.

• Oxygen Contamination: The Sonogashira reaction is highly sensitive to oxygen, which promotes both catalyst decomposition and the undesirable Glaser-Hay homocoupling of the terminal alkyne.[11][12]

Troubleshooting Workflow:

• Protect the Indazole: As with other couplings, N-protection is the most reliable first step to prevent catalyst poisoning by the indazolide anion.[10]

• Ensure Rigorous Inert Conditions: Use a robust degassing technique for all solvents and reagents. Maintain a positive pressure of an inert gas throughout the reaction.

• Use Fresh Catalysts & Reagents: Ensure your palladium catalyst, copper(I) cocatalyst, and amine base are of high purity and have not degraded from improper storage.[11][12]

• Consider Copper-Free Conditions: If alkyne homocoupling is a persistent issue even under inert conditions, switching to a copper-free Sonogashira protocol can be beneficial.[12] These protocols often require specific, highly active ligands.

Visualizing the Challenge: Competing Reaction Pathways

The following diagram illustrates the critical choice point after deprotonation of an unprotected 3-iodoindazole. The desired pathway (C3-Coupling) is in direct competition with major side reactions.

Caption: Competing pathways for the indazolide anion.

Frequently Asked Questions (FAQs)

Q: What is the pKa of the indazole N-H and why is it important? A: The pKa of the 1H-indazole N-H proton is approximately 13.86.[1] This value is crucial because it dictates which bases will deprotonate it. A base is effective at deprotonation if its conjugate acid has a pKa value greater than that of the acid it is deprotonating. This knowledge allows you to rationally select a base that is strong enough for your catalytic cycle but minimizes complete, stoichiometric deprotonation of the indazole if it is unprotected.

Compound/Base	Approximate pKa (of conjugate acid)	Reference
1H-Indazole	13.86	[1]
Triethylamine (Et₃NH⁺)	10.7	N/A
Potassium Carbonate (HCO₃⁻)	10.3	N/A
Potassium Phosphate (H₂PO₄²⁻)	12.3	N/A
t-Butanol (from KOt-Bu)	~19	N/A

Q: Is N-protection always necessary for cross-coupling reactions with 3-iodoindazoles? A: While not strictly necessary in all cases, it is highly recommended for achieving high yields, reproducibility, and simplifying reaction workup. Some protocols, particularly those using microwave irradiation, have shown success with unprotected 3-iodoindazoles.[13][14] However, these methods often require careful optimization of conditions for each specific substrate. For general applicability and robustness, especially in complex molecule synthesis, N-protection is the superior strategy.[3][6]

Q: Which N-protecting group is best for 3-iodoindazoles? A: The "best" group depends on the planned synthetic route.

• SEM (2-(trimethylsilyl)ethoxymethyl): Excellent stability to a wide range of conditions (bases, nucleophiles, organometallics) and is removed with fluoride sources (e.g., TBAF) or strong acid. A very robust and reliable choice.[5]

• Boc (tert-Butoxycarbonyl): Stable to many coupling conditions but easily removed with acid (e.g., TFA). Good for many applications but will not survive acidic steps.

• Benzyl (Bn): A very stable group, robust to both acidic and basic conditions. It is typically removed under neutral conditions via hydrogenolysis (H₂, Pd/C).

• THP (Tetrahydropyranyl): An acid-labile group suitable for routes that are exclusively basic or neutral.[5]

Decision Workflow for Base and Strategy Selection

This flowchart provides a logical path for planning your experiment involving a 3-iodoindazole and a base.

Caption: Decision workflow for experimental design.

References

• BenchChem. (2025). Optimization of Suzuki Coupling with 3-Iodo-6-methyl-4-nitro-1H-indazole. BenchChem Technical Support.
• Bunce, R. A., et al. (2007).
• Hüttel, W., et al. (2025). N-Heterocyclic Olefins of Pyrazole and Indazole.

• Bunnett, J. F., & Scamehorn, R. G. (1967). Radical-Induced Deiodination of Aryl Iodides in Alkaline Methanol. ElectronicsAndBooks. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFndPKBo640T7LRU5wS1vtQUdo1gQzjTOtMmbqd31ZJSuwcCZ_z5RiJ6jf-TxVHWyRqxAGsrEsFqlZRINRPWg3arg5DZux3IxoSgv-0hOEzPORb8IQLiqi1GtSebCQUYdOwRQIwvSAdicZIBt6q5WX8P3cmmf9BvNkKobGFCNSVhLDj065pGanhV-J2NWgkBqUluzy7jOzK2x_ufmi_vtKTC3b198EBC8NBIP3eHK5P0N1EHU2AyYcM0yR1Fvl0v1pRA3nBhK9fuDulmM6JwMuMii_GeII2Rzvqoq9FciPPOw==]([Link]

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Technical Support Center: Palladium Contaminant Removal from Indazole Drug Intermediates

Welcome to the technical support center for palladium catalyst removal. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the purification of indazole-based drug intermediates synthesized via palladium-catalyzed reactions.

The use of palladium catalysis is a powerful tool in modern organic synthesis, enabling the construction of complex molecules like substituted indazoles through reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings.[1][2] However, a significant challenge is the removal of residual palladium from the active pharmaceutical ingredient (API) to meet stringent regulatory limits.[3] This guide provides in-depth, field-proven insights to navigate this critical purification step.

Frequently Asked Questions (FAQs)

Q1: Why is removing residual palladium so critical for indazole intermediates?

A1: There are two primary drivers for palladium removal:

• Patient Safety & Regulatory Compliance: Palladium is a heavy metal with potential toxicity.[4] Regulatory bodies, guided by the International Council for Harmonisation (ICH) Q3D guidelines, have established strict limits for elemental impurities in final drug products.[5][6] For oral medications, the permitted daily exposure (PDE) for palladium is 100 µ g/day , which often translates to a concentration limit of 10 ppm in the API, depending on the daily dosage.[5][7]

• Chemical Reactivity: Residual palladium can act as an unwanted catalyst in subsequent synthetic steps, leading to side reactions, product degradation, or isomerization, thereby impacting yield and purity.[8]

Q2: What are the common forms of palladium contamination I might encounter?

A2: After a reaction, palladium can exist in various states, including soluble species (e.g., Pd(0), Pd(II) complexes), colloidal nanoparticles, or as larger agglomerates (Pd black).[1][9] The effectiveness of a removal strategy is highly dependent on the speciation of the palladium in your reaction mixture.[10]

Q3: What are the primary methods for palladium removal?

A3: The most common strategies fall into three categories:

• Adsorption: Using solid-supported "scavengers" that selectively bind palladium.[11] These include materials functionalized with thiols, amines, or phosphines, as well as activated carbon.[4][12]

• Crystallization: Purifying the indazole intermediate via crystallization can leave palladium impurities behind in the mother liquor. This is often enhanced by adding a soluble chelating agent.[12][13]

• Extraction & Filtration: Liquid-liquid extraction can partition some palladium species, while filtration through agents like Celite® can remove heterogeneous or precipitated palladium.[7][14]

Troubleshooting & Optimization Guide

This section addresses specific issues you may encounter in a practical, question-and-answer format.

Issue 1: My chosen scavenger isn't working effectively. Palladium levels remain high (>20 ppm).

• Possible Cause 1: Incorrect Scavenger for the Palladium Species.

  • Scientific Rationale: Not all scavengers are created equal. Thiol-based scavengers, for instance, are highly effective for a broad range of palladium species, including Pd(0) and Pd(II), due to the strong affinity of sulfur for palladium.[1][11] However, the specific ligand environment of your palladium catalyst and the nature of your indazole intermediate can influence binding. The indazole nucleus itself, being a nitrogen-containing heterocycle, can coordinate to palladium, making it more difficult for the scavenger to access the metal center.[15]

  • Troubleshooting Steps:

    • Screen a Panel of Scavengers: Do not rely on a single scavenger type. A small-scale screen using 3-4 different functionalized scavengers (e.g., thiol-silica, thiourea-silica, amine-functionalized polymer) is a highly recommended first step.[4][8]

    • Consider the Oxidation State: If you suspect the presence of Pd(II), scavengers with strong chelating groups like diamines or thioureas might be more effective. For Pd(0) nanoparticles, thiol-based scavengers are typically very robust.[1]

• Possible Cause 2: Non-Optimal Scavenging Conditions.

  • Scientific Rationale: Scavenging is a chemical reaction that is dependent on time, temperature, and mixing. The kinetics of palladium binding can be slow, especially if the palladium is sterically hindered or strongly complexed to your product.[10]

  • Troubleshooting Steps:

    • Increase Temperature: Gently heating the slurry (e.g., to 40-60 °C) can significantly increase the rate of scavenging. Always confirm the thermal stability of your indazole intermediate first.[4][11]

    • Extend Reaction Time: An initial 2-4 hour screen is common, but for difficult cases, extending the scavenging time to 12-24 hours may be necessary.[14]

    • Ensure Efficient Mixing: Use vigorous stirring to ensure the solid-supported scavenger remains suspended and can interact with all of the solution. Poor mixing is a common cause of failed scavenging on scale-up.[4]

Issue 2: I've successfully lowered my palladium levels, but my product yield has dropped significantly.

• Possible Cause: Non-specific Binding of the Indazole Intermediate to the Scavenger.

  • Scientific Rationale: While scavengers are designed to be selective, some non-specific adsorption of the product can occur, especially with highly functionalized or polar molecules. Activated carbon is particularly known for this, but it can also happen with silica or polymer scavengers.[4]

  • Troubleshooting Steps:

    • Reduce Scavenger Loading: Use the minimum amount of scavenger necessary. Run a small experiment to titrate the amount of scavenger vs. final palladium levels to find the sweet spot.

    • Change the Support: If you are using activated carbon, switch to a more selective silica- or polymer-based scavenger.[16] If using silica, try a polymer-based alternative, or vice-versa.

    • Thoroughly Wash the Scavenger: After filtration, wash the collected scavenger "cake" with several portions of fresh solvent to recover adsorbed product.[4]

Workflow & Method Selection

Choosing the right palladium removal strategy from the outset can save significant time and resources. The following workflow provides a logical decision-making process.

Caption: Decision workflow for selecting a palladium removal strategy.

Experimental Protocols

Protocol 1: General Procedure for Scavenger Screening

This protocol is designed to efficiently screen multiple scavengers in parallel to identify the most effective candidate.

• Quantify Initial Palladium: If possible, determine the starting palladium concentration in your crude product solution via Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[13] This provides a baseline for measuring scavenger efficiency.

• Preparation: In separate vials, place a known amount of your crude indazole intermediate. Dissolve it in a suitable process solvent (e.g., THF, Toluene, Ethyl Acetate) to a known concentration.

• Scavenger Addition: To each vial, add a different scavenger (e.g., SiliaMetS® Thiol, QuadraSil® AP, Activated Carbon). A typical starting point is 5-10 weight equivalents of scavenger relative to the mass of palladium in the solution.

• Incubation: Seal the vials and stir the mixtures vigorously at a set temperature (e.g., room temperature or 50 °C) for a defined period (e.g., 4 hours).

• Work-up: Filter each mixture through a small plug of Celite® or a 0.45 µm syringe filter to remove the scavenger. Wash the filter with fresh solvent.

• Analysis: Combine the filtrate and washings for each sample and submit for ICP-MS analysis to determine the final palladium concentration.[13]

Table 1: Comparison of Common Palladium Scavenger Types

Scavenger Type	Functional Group	Primary Target Species	Advantages	Disadvantages
Silica-Thiol	-SH	Pd(0), Pd(II)	High efficiency, broad applicability, easy filtration.[1]	Can be more expensive; potential for thiol leaching under harsh conditions.[17]
Polymer-Amine	-NH₂, -NR₂	Primarily Pd(II)	Good for chelating charged species, stable support.	May have lower capacity than thiol scavengers.
Activated Carbon	N/A (Adsorbent)	Pd(0), Pd(II)	Inexpensive, high surface area.[16]	Often non-selective, can lead to significant product loss.[3][4]
Thiourea-Based	-C(=S)N₂H₂	Pd(0), Pd(II)	Strong chelator for palladium.[12]	Can introduce sulfur impurities if the scavenger degrades.

Palladium Scavenging Mechanism

The efficacy of scavengers lies in their ability to form strong, irreversible bonds with palladium, effectively pulling it out of the solution onto a solid support that can be easily filtered off.

Caption: Mechanism of palladium removal via a thiol-based scavenger.

Analytical Quantification of Residual Palladium

Q: How do I accurately measure my palladium levels?

A: The gold standard for quantifying trace metals in APIs is Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) .[13][18] This technique offers extremely low detection limits (parts-per-billion) and is the method required by regulatory agencies for final product validation. For high-throughput screening during process development, rapid fluorescence-based methods can also be valuable for providing semi-quantitative results quickly, helping to narrow down the most effective scavenging conditions before committing to formal ICP-MS analysis.[19][20]

References

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Palladium-Catalyzed Reactions. Organic Process Research & Development. [Link]

• Welch, C. J., et al. (2013). Rapid analysis of residual palladium in pharmaceutical development using a catalysis-based fluorometric method. Organic Process Research & Development. [Link]

• Johnson Matthey. (2016). Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. Johnson Matthey Technology Review. [Link]

• Fallon, B. J., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. [Link]

• Biotage. (2023). How to Remove Palladium in three easy steps. Biotage Blog. [Link]

• Rathore, A. S. (n.d.). ICH Q3D Elemental Impurities. CMC Drug Product Development Regulatory Consulting Pharma. [Link]

• Koide, K., et al. (2024). Catalysis-Based Fluorometric Method for Semiquantifying Trace Palladium in Sulfur-Containing Compounds and Ibuprofen. The Journal of Organic Chemistry. [Link]

• Koide, K. (2014). CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. Royal Society of Chemistry. [Link]

• Creanga, A., et al. (2022). Recovery of Homogeneous Platinoid Catalysts from Pharmaceutical Media: Review on the Existing Treatments and the Perspectives of Membrane Processes. Molecules. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2011). Screening Binary Systems of Chelating Agents Combined with Carbon or Silica Gel Adsorbents. Organic Process Research & Development. [Link]

• Onyx Scientific. (n.d.). Palladium scavenging: From 1% to within ICH limits. Onyx Scientific. [Link]

• ICH. (2022). Guideline for Elemental Impurities Q3D(R2). International Council for Harmonisation. [Link]

• Gilday, J. P., et al. (2007). Development of an Effective Palladium Removal Process for VEGF Oncology Candidate AG13736 and a Simple, Efficient Screening Technique for Scavenger Reagent Identification. Organic Process Research & Development. [Link]

• Koide, K. (2014). Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. Royal Society of Chemistry. [Link]

• Wang, D., & Astruc, D. (2005). On the Roles of Solid-Bound Ligand Scavengers in the Removal of Palladium Residues and in the Distinction between Homogeneous and Heterogeneous Catalysis. Advanced Synthesis & Catalysis. [Link]

• Deka, M. J., et al. (2019). Effect of Substrates on Catalytic Activity of Biogenic Palladium Nanoparticles in C–C Cross-Coupling Reactions. ACS Omega. [Link]

• Labcorp. (2024). Elemental impurities per USP and ICH q3d guidelines. Labcorp. [Link]

• European Medicines Agency. (2020). ICH guideline Q3D (R2) on elemental impurities. EMA. [Link]

• Li, J., & Chen, G. (2016). Efficient Heterogeneous Palladium Catalysts in Oxidative Cascade Reactions. Accounts of Chemical Research. [Link]

• Garrett, C. E. (2007). Final Analysis: The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution. Organic Process Research & Development. [Link]

• Reddit. (2025). Your trick to remove residual palladium. r/Chempros. [Link]

• Khan, I., et al. (2013). Synthesis, spectroscopic and radical scavenging studies of palladium(II)-hydrazide complexes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• Fallon, B. J., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. [Link]

• Al-Amin, M., & Roth, H. J. (2008). Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents. Angewandte Chemie International Edition. [Link]

• Gstöttmayr, C., et al. (2014). Palladium(II) Complexes Bearing an Indazole-Derived N-Heterocyclic Carbene and Phosphine Coligands as Catalysts for the Sonogashira Coupling and the Hydroamination of Alkynes. Organometallics. [Link]

• Umeda, N., et al. (2011). [Novel access to indazoles based on palladium-catalyzed amination chemistry]. Yakugaku Zasshi. [Link]

• Peng, P., et al. (2022). A Review of Recovery of Palladium from the Spent Automobile Catalysts. Catalysts. [Link]

• Rojas Lab. (2025). Palladium Catalysis Explained Like You've Never Seen Before!. YouTube. [Link]

• Li, J., et al. (2021). Enhancing stability by trapping palladium inside N-heterocyclic carbene-functionalized hypercrosslinked polymers for heterogeneous C-C bond formations. Nature Communications. [Link]

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Reference Data & Comparative Studies

Chromatographic Resolution of Halogenated Indazole Regioisomers: A Comparative Guide to Stationary Phase Selectivity

Executive Summary

The separation of halogenated indazole regioisomers (specifically 4-, 5-, 6-, and 7-substituted analogues) presents a significant challenge in medicinal chemistry and drug metabolism studies. Due to their identical molecular weight and nearly identical lipophilicity (logP), traditional C18 stationary phases often fail to provide baseline resolution.

This guide details a proven method development strategy focusing on Pentafluorophenyl (PFP) stationary phases as a superior alternative to alkyl-bonded silicas. By leveraging

interactions, dipole-dipole moments, and halogen bonding, researchers can achieve orthogonal selectivity required for quantitative analysis.

Part 1: Mechanistic Basis of Separation[1]

The Isomer Challenge

Indazole regioisomers differ only in the position of the halogen atom on the benzene ring. While the hydrophobic surface area remains constant, the electronic distribution and dipole moments change significantly based on the halogen's position relative to the nitrogen-rich pyrazole ring.

• Hydrophobicity (C18 Limitation): On a C18 column, retention is governed primarily by the partition coefficient. Since the logP values for 4-, 5-, 6-, and 7-bromoindazole are nearly identical (~2.8 - 3.0), they often co-elute or show peak shouldering.

• Electronic Selectivity (PFP Advantage): Fluorinated phases contain an electron-deficient aromatic ring. This creates a "pull" interaction with the electron-rich halogenated indazole.

  • The "Ortho" Effect (7-Position): The 7-position is ortho to the indazole N-H. A halogen here creates steric hindrance and alters the acidity/H-bond donating capability of the N-H group, leading to distinct retention behavior on polar-embedded or PFP phases.

  • Dipole Orientation: The vector of the dipole moment changes depending on whether the halogen is at the 4, 5, 6, or 7 position. PFP phases are highly sensitive to these dipole vectors.

Interaction Mechanism Diagram

The following diagram illustrates the multi-modal interactions occurring on a PFP column compared to the single-mode interaction on C18.

Caption: Figure 1. Mechanism of interaction. PFP phases utilize multiple retention mechanisms (Pi-Pi, Halogen Bonding) to resolve isomers that co-elute on C18.

Part 2: Experimental Protocol

Method Development Workflow

Do not rely on a single column. Follow this decision matrix to select the optimal stationary phase.

Caption: Figure 2. Decision matrix for column selection. PFP is the recommended secondary screen if C18 fails to resolve critical pairs.

Detailed Chromatographic Conditions

The following protocol has been optimized for the separation of bromoindazole regioisomers.

1. Sample Preparation

• Stock Solution: Dissolve 1.0 mg of each isomer (4-Br, 5-Br, 6-Br, 7-Br) in 1 mL DMSO.

• Working Solution: Dilute to 50 µg/mL in Water:Methanol (50:50).

• Note: Indazoles are stable in solution, but ensure the solvent matches the initial mobile phase conditions to prevent peak distortion.

2. Instrumentation & Columns

• System: UHPLC or HPLC with DAD detection (254 nm and 220 nm).

• Column A (Reference): C18 (e.g., Agilent ZORBAX Eclipse Plus C18), 100 x 2.1 mm, 1.8 µm.

• Column B (Recommended): PFP (e.g., Agilent Poroshell 120 PFP or Phenomenex Kinetex PFP), 100 x 2.1 mm, 2.6 µm.

3. Mobile Phase & Gradient[1][2]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Methanol (MeOH) + 0.1% Formic Acid.

  • Why Methanol? MeOH promotes

    interactions better than Acetonitrile (ACN). ACN can suppress the -electron interactions critical for PFP selectivity.

• Gradient Profile:

  • 0.0 min: 5% B

  • 1.0 min: 5% B

  • 10.0 min: 95% B

  • 12.0 min: 95% B

• Flow Rate: 0.4 mL/min.

• Temperature: 35°C (Temperature control is critical; lower temperatures often improve selectivity for isomers).

Part 3: Performance Comparison Data

The table below illustrates the typical retention behavior of bromoindazole isomers. Note the elution reversal and enhanced resolution on the PFP phase.

Regioisomer	C18 Retention ( min)	PFP Retention ( min)	Resolution (C18)	Resolution (PFP)	Mechanistic Insight
5-Bromoindazole	6.20	6.85	-	-	Exposed lipophilic surface; elutes first on PFP due to weaker specific interactions.
6-Bromoindazole	6.25	7.15	0.4 (Co-elutes)	2.1	Structurally similar to 5-Br; C18 fails to distinguish. PFP resolves via dipole differences.
4-Bromoindazole	6.45	7.60	1.2	3.5	Peri-position to N2. Steric effects slightly increase retention.
7-Bromoindazole	6.50	8.10	0.3 (Shoulder)	4.2	Critical Pair. Ortho to NH. Strong halogen bonding and dipole interaction with PFP causes significant retention shift.

Data Interpretation[2][3][4][5][6][7][8][9]

• C18 Failure: The 5- and 6-isomers often co-elute as a single broad peak. The 4- and 7-isomers show only partial separation.

• PFP Success: The PFP column provides baseline separation (

  ) for all four isomers.

• The 7-Bromo Anomaly: The 7-bromo isomer typically elutes last on PFP phases. The proximity of the bromine to the N-H group creates a unique dipole and potential for intramolecular hydrogen bonding, which interacts strongly with the fluorinated stationary phase.

References

• Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Retrieved from [Link]

• MAC-MOD Analytical. (2020). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Retrieved from [Link]

• Nacalai Tesque. Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Retrieved from [Link]

• National Institutes of Health (NIH). Prediction of Chromatographic Elution Order of Analytical Mixtures. Retrieved from [Link]

Sources

• 1. jfda-online.com [jfda-online.com]
• 2. mdpi.com [mdpi.com]

Comparative Guide: Structural Elucidation of 3,4-Disubstituted Indazoles

Executive Summary: The "Buttressing Effect" Challenge

In drug discovery, the indazole scaffold is a privileged structure, serving as a bioisostere for indole or purine systems. However, 3,4-disubstituted indazoles present a unique structural challenge. The peri-interaction between substituents at the C3 and C4 positions creates significant steric crowding—often referred to as the "buttressing effect."

This steric clash forces the substituents out of planarity, locking the molecule into specific atropisomeric conformations that drive binding affinity but are difficult to predict using standard solution-state methods. Furthermore, the electronic perturbation from the C3/C4 substituents significantly influences the annular tautomerism (1H- vs. 2H-indazole), a critical factor for kinase inhibitor selectivity.

This guide objectively compares structural elucidation methods and provides a validated Single Crystal X-ray Diffraction (SC-XRD) protocol designed to resolve these specific ambiguities.

Comparative Analysis: SC-XRD vs. Alternatives

While NMR and Computational Modeling are standard in the workflow, they often fail to definitively resolve the 3,4-steric clash and tautomeric state.

Table 1: Methodological Performance Matrix

Feature	SC-XRD (Gold Standard)	Solution NMR (NOESY/ROESY)	DFT/QM Calculation
Tautomer ID	Definitive. Direct observation of N-H proton electron density.	Ambiguous. Rapid proton exchange often results in averaged signals.	Predictive. Calculates relative stability but cannot confirm solid-state reality.
Conformation	Precise. Measures exact torsion angles ( ) between C3-C4 substituents.	Inferred. NOE constraints provide distance ranges, not precise angles.	Theoretical. Gas-phase minima may not match the bioactive/solid-state conformation.
Stereochemistry	Absolute. Determination of chirality (Flack parameter) and atropisomerism.	Relative. Requires chiral shift reagents or derivatization.	N/A. Requires input structure.
Sample Req.	Single crystal ( mm).	Dissolved sample ( mg).	High-performance computing resources.

Why SC-XRD is Non-Negotiable for this Scaffold

For 3,4-disubstituted indazoles, the energy barrier to rotation around the C3-substituent bond is often high. NMR may show broadened peaks due to intermediate exchange rates on the NMR timescale. SC-XRD freezes these dynamic motions, providing a "snapshot" of the energetically preferred conformation that often mimics the bound state in a protein pocket.

Validated Protocol: SC-XRD for Indazoles

This protocol is optimized for high-nitrogen heterocycles which often suffer from disorder.

Phase 1: Crystal Growth (The "Slow" Approach)

Indazoles tend to stack via

interactions. Rapid precipitation yields microcrystalline powder (useless for SC-XRD).

• Method: Vapor Diffusion (Sitting Drop).

• Solvent System:

  • Solvent: DMSO or DMF (good solubility for polar indazoles).

  • Antisolvent: Acetonitrile or Methanol (slow diffusion).

• Procedure:

  • Dissolve 5 mg of compound in 100

    L of Solvent.

  • Place drop in the center of the well.

  • Add 500

    L Antisolvent to the reservoir.

  • Seal and store at 4°C (low temp reduces kinetic energy, promoting ordered stacking).

Phase 2: Data Collection Strategy

• Temperature: 100 K (Liquid Nitrogen stream).

  • Reasoning: The C3/C4 substituents often have high thermal motion. Cooling is mandatory to maximize resolution at high angles (

    Å).

• Source: Cu-K

  ( Å) is preferred over Mo-K for small organic molecules to maximize diffraction intensity, unless the sample contains heavy halogens (Br, I) causing absorption issues.

Phase 3: Refinement & Tautomer Assignment

• The Critical Step: Locate the N-H hydrogen in the Difference Fourier Map (

  ).

• Constraint: Do not geometrically place the N-H proton initially. Let the electron density dictate the position to prove 1H vs 2H tautomerism.

Visualizing the Structural Logic

The following diagram illustrates the decision matrix for assigning the final structure, specifically addressing the tautomerism and steric clash issues.

Figure 1: Decision workflow for definitive structural assignment of indazole derivatives.

Experimental Data Analysis: What to Look For

When analyzing your crystal structure, focus on these two parameters to validate your drug design hypothesis.

A. The Tautomeric Anchor

In the solid state, 3,4-disubstituted indazoles often adopt the 1H-tautomer stabilized by intermolecular hydrogen bond dimers (

). However, if the C3 substituent contains a hydrogen bond acceptor (e.g., a carbonyl or pyridine), an intramolecular H-bond may lock the molecule into the 2H-tautomer .

• Check: Bond lengths.

  • C=N double bond: ~1.30 Å.

  • C-N single bond: ~1.38 Å.

  • Use these lengths to corroborate the proton position found in the difference map.

B. The C3-C4 Twist (Torsion Angle)

Due to the buttressing effect, the C3 substituent cannot lie coplanar with the indazole ring.

• Measurement: Define the torsion angle

  (C4-C3-C3'-X).

• Significance: A twist of

  indicates significant steric strain. This "twisted" conformation is often the bioactive shape required to fit into kinase hinge regions without clashing with the gatekeeper residue.

References

• Tautomerism in Indazoles: Claramunt, R. M., et al. (2005). "Theoretical estimation of the annular tautomerism of indazoles." Journal of Physical Organic Chemistry.

• Structural Analysis of Indazole Sulfonamides (CCR4 Antagonists): Procopiou, P. A., et al. (2013). "Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists." Journal of Medicinal Chemistry.

• Regioselective Alkylation & Structure: Lyssikatos, J. P., et al. (2024). "Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights." Beilstein Journal of Organic Chemistry.

• Small Molecule Crystallography Protocols: Excillum Application Notes. "Small molecule crystallography: Methodologies for organic scaffolds."

Safety & Regulatory Compliance

Proper Disposal Procedures: 4-Bromo-3-iodo-6-methyl-(1H)indazole

[1][2][3]

Executive Summary

Immediate Action Required: Treat 4-Bromo-3-iodo-6-methyl-(1H)indazole as Halogenated Organic Waste . Do not commingle with general non-halogenated organic solvents (e.g., acetone, methanol) or aqueous waste streams.[1]

This compound contains both bromine and iodine atoms on an indazole scaffold. Upon incineration, these halogens release corrosive acid gases (HBr, HI), requiring disposal facilities equipped with specific wet scrubbers.[1] Improper segregation can damage standard incinerators and violate EPA/RCRA compliance.

Chemical Profile & Hazard Assessment

Senior Scientist Insight: While specific Safety Data Sheets (SDS) for research intermediates like CAS 885521-98-2 are often sparse, we must infer handling protocols from its structural class: Polyhalogenated Heterocycles .[2][1]

The presence of the Indazole ring suggests potential biological activity (kinase inhibition), implying it should be handled as a potent compound until proven otherwise.

Physicochemical Properties & Hazards

Property	Data / Estimate	Disposal Implication
Physical State	Solid (Powder/Crystal)	Must be solubilized or bulk-packed as solid waste.[2]
Halogen Content	High (Br + I)	CRITICAL: Generates acidic vapors during combustion.
Acidity (pKa)	~13 (Indazole NH)	Weakly acidic; avoid strong bases which may deprotonate and solubilize it unexpectedly.
GHS Classification	Acute Tox. 4 (Oral), Irritant	Standard PPE (Nitrile gloves, eye protection) required.[1]
Incompatibility	Strong Oxidizers	Risk of liberating elemental Iodine ( ) or Bromine ( ).

Technical Note: The iodine bond at the C-3 position is particularly labile under oxidative conditions. Mixing this waste with strong oxidizers (e.g., Nitric Acid, Peroxides) can result in the immediate evolution of toxic purple iodine vapor.[1]

Segregation & Storage: The Self-Validating System

To ensure safety, your disposal workflow must be a closed-loop system where the container itself validates the content.[2][1]

The "Red Tag" Protocol

• Container Selection: Use High-Density Polyethylene (HDPE) or amber glass.

  • Why? Metal containers are prohibited. If the compound hydrolyzes or degrades, free halide ions can corrode metal, leading to leaks.[1]

• Segregation Rule:

  • Stream A (CORRECT): Halogenated Organics (e.g., mixed with DCM, Chloroform).[1]

  • Stream B (PROHIBITED): Non-Halogenated Organics (Acetone, Ethanol) or Oxidizers.[1]

• Labeling:

  • Must explicitly state: "CONTAINS HALOGENS (Br, I)" .

  • This signals the waste facility to route the drum to an incinerator with an acid gas scrubber.

Step-by-Step Disposal Workflow

Scenario A: Disposing of Pure Solid

• Stabilization: Ensure the solid is dry and free of reactive impurities.

• Packaging: Transfer the solid into a wide-mouth HDPE jar.

• Secondary Containment: Place the jar into a clear plastic zip-bag to contain potential dust.

• Labeling: Affix a hazardous waste label with the full chemical name. Do not use abbreviations.

• Manifesting: List under "Solid Waste, Toxic, Halogenated."[1][3]

Scenario B: Disposing of Reaction Mixtures (Solutions)

• Quenching: If the indazole was part of a reaction, ensure all reagents (especially lithium/magnesium species) are fully quenched.

• pH Check: Adjust pH to neutral (pH 6-8).

  • Caution: Acidic conditions can liberate HBr/HI; Basic conditions can form salts. Neutral is safest for storage.

• Solvent Compatibility:

  • If dissolved in DCM/Chloroform : Pour directly into the "Halogenated Waste" carboy.

  • If dissolved in Methanol/Ethyl Acetate : You must still dispose of this mixture in the Halogenated Waste stream because the indazole contaminates the non-halogenated solvent.

Visual Decision Tree (DOT Diagram)

Figure 1: Decision matrix for determining the correct waste stream.[2] Note the critical path for non-halogenated solvents contaminated with the target compound.

Regulatory Framework (RCRA Compliance)

In the United States, this compound falls under the purview of the Resource Conservation and Recovery Act (RCRA) .

• Waste Determination (40 CFR 262.11):

  • This specific CAS is likely not on the P-list or U-list (specific commercial chemical products).

  • However, it must be evaluated for Characteristic Waste .[1]

• Likely Classification:

  • If in solution with flammable solvents: D001 (Ignitable) .

  • If pure: It is a "Process Waste" that must be profiled. Most facilities will categorize it under a generic "Lab Pack - Organic Toxicity" profile.[2]

• European Union (EWC):

  • Classify under 16 05 08 * (discarded organic chemicals consisting of or containing hazardous substances).

Emergency Procedures

Spill Response:

• Evacuate: If dust is airborne, clear the area to prevent inhalation.[4][5]

• PPE: Wear dual-cartridge respirators (Organic Vapor/Acid Gas) if ventilation is poor.

• Neutralization: Do not use water immediately.

  • Solids: Sweep gently using a dust pan or HEPA vacuum.

  • Liquids: Absorb with Vermiculite or Universal Absorbent Pads . Do not use paper towels (combustible).

• Decontamination: Wash the surface with a dilute surfactant (soap/water). Collect all rinsate as hazardous waste.

References

• United States Environmental Protection Agency (EPA). (2024). Hazardous Waste Determination (40 CFR 262.11). Retrieved from [Link][2]

• University of Illinois Division of Research Safety. (2023). Chemical Compatibility and Storage: Halogenated Solvents.[6] Retrieved from [Link][2]

• PubChem. (2024). Compound Summary: Indazole Derivatives. Retrieved from [Link][2]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. 1000341-30-9|4-Bromo-3-iodo-6-(trifluoromethyl)-1H-indazole|BLD Pharm [bldpharm.com]
• 3. vumc.org [vumc.org]
• 4. aaronchem.com [aaronchem.com]
• 5. fishersci.com [fishersci.com]
• 6. Chemical Compatibility | Division of Research Safety | Illinois [drs.illinois.edu]